molecular formula C14H12F3N B8746806 4-methyl-N-(4-(trifluoromethyl)phenyl)aniline CAS No. 88429-26-9

4-methyl-N-(4-(trifluoromethyl)phenyl)aniline

Cat. No. B8746806
CAS RN: 88429-26-9
M. Wt: 251.25 g/mol
InChI Key: LTJDIOHQFOHZJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-methyl-N-(4-(trifluoromethyl)phenyl)aniline is a useful research compound. Its molecular formula is C14H12F3N and its molecular weight is 251.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-methyl-N-(4-(trifluoromethyl)phenyl)aniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-N-(4-(trifluoromethyl)phenyl)aniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

88429-26-9

Product Name

4-methyl-N-(4-(trifluoromethyl)phenyl)aniline

Molecular Formula

C14H12F3N

Molecular Weight

251.25 g/mol

IUPAC Name

4-methyl-N-[4-(trifluoromethyl)phenyl]aniline

InChI

InChI=1S/C14H12F3N/c1-10-2-6-12(7-3-10)18-13-8-4-11(5-9-13)14(15,16)17/h2-9,18H,1H3

InChI Key

LTJDIOHQFOHZJE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)NC2=CC=C(C=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

These solutions were added to a 384- well source plate (80 µL per well). The Mosquito HTS liquid handling robot was used to dose each of these solutions (200 nL each) into a 1536-well plate.
Quantity
100 nmol
Type
reagent
Reaction Step One
Name
Quantity
0.2 μL
Type
solvent
Reaction Step One
Quantity
100 nmol
Type
limiting reactant
Reaction Step Two
Name
Quantity
0.2 μL
Type
solvent
Reaction Step Two
Name
Quantity
150 nmol
Type
reagent
Reaction Step Three
Name
Quantity
0.2 μL
Type
solvent
Reaction Step Three
Name
AdBrettPhos
Quantity
10 nmol
Type
catalyst
Reaction Step Four
Name
Quantity
0.2 μL
Type
solvent
Reaction Step Four
Quantity
100 nmol
Type
limiting reactant
Reaction Step Five
Name
Quantity
0.2 μL
Type
solvent
Reaction Step Five

Synthesis routes and methods II

Procedure details

These solutions were added to a 384- well source plate (80 µL per well). The Mosquito HTS liquid handling robot was used to dose each of these solutions (200 nL each) into a 1536-well plate.
Quantity
100 nmol
Type
reagent
Reaction Step One
Name
Quantity
0.2 μL
Type
solvent
Reaction Step One
Quantity
100 nmol
Type
limiting reactant
Reaction Step Two
Name
Quantity
0.2 μL
Type
solvent
Reaction Step Two
Name
Quantity
150 nmol
Type
reagent
Reaction Step Three
Name
Quantity
0.2 μL
Type
solvent
Reaction Step Three
Name
XPhos
Quantity
10 nmol
Type
catalyst
Reaction Step Four
Name
Quantity
0.2 μL
Type
solvent
Reaction Step Four
Quantity
100 nmol
Type
limiting reactant
Reaction Step Five
Name
Quantity
0.2 μL
Type
solvent
Reaction Step Five

Synthesis routes and methods III

Procedure details

These solutions were added to a 384- well source plate (80 µL per well). The Mosquito HTS liquid handling robot was used to dose each of these solutions (200 nL each) into a 1536-well plate.
Quantity
100 nmol
Type
reagent
Reaction Step One
Name
Quantity
0.2 μL
Type
solvent
Reaction Step One
Quantity
100 nmol
Type
limiting reactant
Reaction Step Two
Name
Quantity
0.2 μL
Type
solvent
Reaction Step Two
Name
Quantity
150 nmol
Type
reagent
Reaction Step Three
Name
Quantity
0.2 μL
Type
solvent
Reaction Step Three
Name
t-BuXPhos
Quantity
10 nmol
Type
catalyst
Reaction Step Four
Name
Quantity
0.2 μL
Type
solvent
Reaction Step Four
Quantity
100 nmol
Type
limiting reactant
Reaction Step Five
Name
Quantity
0.2 μL
Type
solvent
Reaction Step Five

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